Cas no 592552-44-8 (Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester)
592552-44-8 structure
Product Name:Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester
CAS No:592552-44-8
MF:C9H9NO6
MW:227.170862913132
CID:1614023
Update Time:2024-08-30
Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester
- Acetic acid, 2-(3-hydroxy-2-nitrophenoxy)-, methyl ester
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- Inchi: 1S/C9H9NO6/c1-15-8(12)5-16-7-4-2-3-6(11)9(7)10(13)14/h2-4,11H,5H2,1H3
- InChI Key: DWYBNBXAPFKPES-UHFFFAOYSA-N
- SMILES: C(OC)(=O)COC1=CC=CC(O)=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 227.04297
Experimental Properties
- Density: 1.418±0.06 g/cm3(Predicted)
- Boiling Point: 355.5±27.0 °C(Predicted)
- PSA: 98.9
- pka: 4.73±0.10(Predicted)
Acetic acid, (3-hydroxy-2-nitrophenoxy)-, methyl ester Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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